Cas no 4133-34-0 (7-Methoxy-2-tetralone)

7-Methoxy-2-tetralone Properties

Names and Identifiers

• 7-Methoxy-3,4-dihydronaphthalen-2-one
• 3,4-Dihydro-7-methoxy-2(1H)-naphthalenone
• 7-methoxyl-2-tetralone
• 7-Methoxy-2-tetralone
• 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-one
• 7-methoxy-3,4-dihydro-1H-naphthalen-2-one
• 7-methoxy-3,4-dihydronaphthalen-2(1H)-one
• 7-methoxy-3,4-dihydronaphthalen-1(2H)-one
• 7-methoxytetralin-2-one
• 2(1H)-Naphthalenone, 3,4-dihydro-7-methoxy-
• XEAPZXNZOJGVCZ-UHFFFAOYSA-N
• 7-methoxy-1,3,4-trihydronaphthalen-2-one
• PubChem18169
• KSC23
• N,N-Dimethylformamide
• SY004719
• AM9316
• UNII-WF978B639S
• NS00020814
• A853553
• 7-Methoxy-2-tetralone, 97%
• WF978B639S
• AKOS005255866
• MFCD00001730
• EN300-96503
• DTXSID00194296
• 7-methoxy-1,2,3,4-tetrahydro-2-naphthalenone
• SCHEMBL43307
• 4133-34-0
• 7-Methoxy-3,4-dihydro-2(1H)-naphthalenone #
• FT-0600905
• A20021
• AB00149
• Z1255485170
• 7-Methoxy-3,4-dihydro-1-H-naphthalen-2-one
• FS-2173
• 7-METHOXY-.BETA.-TETRALONE
• M1421
• EINECS 223-954-1
• 7-methoxy-3,4-dihydro-1H-napthalen-2-one
• AC-3268
• CS-D0606
• W-106309
• 3,4-dihydro-7-methoxy-2(1H)naphthalenone
• 7-METHOXY-2-TETRALINONE
• STL555564
• DB-007211
• BBL101767
• DTXCID10116787
• 7-methoxy-beta-tetralone
• +Expand

• MDL： MFCD00001730
• InChIKey： XEAPZXNZOJGVCZ-UHFFFAOYSA-N
• Inchi： 1S/C11H12O2/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h3,5,7H,2,4,6H2,1H3
• SMILES： O=C1C([H])([H])C2C([H])=C(C([H])=C([H])C=2C([H])([H])C1([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.084
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.75300
• PSA: 26.30000
• Refractive Index: n20/D 1.566(lit.)
• Boiling Point: 124-126 °C/1.5 mmHg(lit.)
• Melting Point: 24-30°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Yellow to brown semi solid
• Density: 1.13 g/mL at 25 °C(lit.)

7-Methoxy-2-tetralone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

7-Methoxy-2-tetralone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone